![molecular formula C9H12O3 B6189806 rac-methyl (1R,2S,4S)-6-oxobicyclo[2.2.1]heptane-2-carboxylate, endo CAS No. 70680-88-5](/img/no-structure.png)
rac-methyl (1R,2S,4S)-6-oxobicyclo[2.2.1]heptane-2-carboxylate, endo
Overview
Description
Rac-methyl (1R,2S,4S)-6-oxobicyclo[2.2.1]heptane-2-carboxylate, endo (rac-MBC) is a synthetic compound that is used in a variety of scientific and research applications. Rac-MBC is a chiral, crystalline compound that can be used to study the effects of chirality on the properties of molecules. Rac-MBC has a variety of applications, including the study of enzyme kinetics and the synthesis of other compounds.
Mechanism of Action
Target of Action
It’s known that 7-oxanorbornanes, a group to which this compound belongs, have interesting biological activity .
Mode of Action
7-oxanorbornanes are known to interact with their targets in a highly stereoselective manner due to their bicyclic structure .
Biochemical Pathways
7-oxanorbornanes are known to generate a wide chemodiversity .
Pharmacokinetics
The compound’s molecular weight of 1702 g/mol suggests that it may have good bioavailability, as compounds with a molecular weight below 500 g/mol are generally well-absorbed.
Result of Action
It’s known that some 7-oxanorbornane derivatives have been found to be bioactive .
Action Environment
The storage temperature for similar compounds is typically around 4 degrees celsius , suggesting that temperature could be a significant environmental factor.
Advantages and Limitations for Lab Experiments
Rac-MBC is an easily synthesized compound that can be used in a variety of laboratory experiments. One of the advantages of using rac-MBC is that it is relatively inexpensive and can be synthesized in large quantities. Additionally, rac-MBC is a chiral compound, which allows for the study of the effects of chirality on the properties of molecules. One of the limitations of using rac-MBC is that it is not very soluble in water, which can limit its use in certain experiments.
Future Directions
Rac-MBC has a variety of potential future applications. One potential application is in the development of new drug compounds. Rac-MBC can be used to synthesize chiral compounds, which can be used to develop new drugs with improved efficacy and safety. Additionally, rac-MBC can be used to study the effects of chirality on the properties of molecules, which could lead to the development of new drugs that are more effective and have fewer side effects. Rac-MBC can also be used to study the mechanism of action of enzymes, which could lead to the development of new drugs that target specific enzymes. Finally, rac-MBC can be used to study the biochemical and physiological effects of compounds, which could lead to the development of new drugs that are more effective and have fewer side effects.
Synthesis Methods
Rac-MBC is synthesized using a variety of methods. These methods include the use of a number of reagents, such as anhydrous sodium carbonate, ethyl acetate, and sodium bromide. The reaction is conducted at a temperature of 60°C for two hours. The product is then purified by column chromatography to yield pure rac-MBC.
Scientific Research Applications
Rac-MBC is used in a variety of scientific and research applications. One of the most common uses of rac-MBC is in the study of enzyme kinetics. Rac-MBC can be used to study the effects of chirality on the properties of molecules. Rac-MBC can also be used to synthesize other compounds, such as chiral compounds, which can be used in a variety of applications. Rac-MBC can also be used in the synthesis of drugs and other pharmaceutical compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (1R,2S,4S)-6-oxobicyclo[2.2.1]heptane-2-carboxylate, endo involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Methyl vinyl ketone", "Sodium hydroxide", "Methanol", "Acetic acid", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with maleic anhydride in the presence of a catalytic amount of hydrochloric acid to form the Diels-Alder adduct.", "Step 2: The Diels-Alder adduct is then treated with sodium hydroxide to form the corresponding carboxylic acid.", "Step 3: The carboxylic acid is then esterified with methanol in the presence of a catalytic amount of hydrochloric acid to form the methyl ester.", "Step 4: The methyl ester is then reacted with methyl vinyl ketone in the presence of sodium hydroxide to form the desired product, rac-methyl (1R,2S,4S)-6-oxobicyclo[2.2.1]heptane-2-carboxylate, endo.", "Step 5: The product is purified by recrystallization from a mixture of methanol and water, followed by washing with acetic acid and drying over sodium chloride." ] } | |
CAS RN |
70680-88-5 |
Molecular Formula |
C9H12O3 |
Molecular Weight |
168.2 |
Purity |
95 |
Origin of Product |
United States |
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